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Compound of Interest

Compound Name: 2,3-Butanediol

Cat. No.: B056796

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough examination of the physical and chemical properties of
2,3-Butanediol, a versatile vic-diol with significant applications in research and development.
This document outlines its stereocisomeric forms, key physical constants, characteristic
chemical reactions, and essential spectroscopic data. Furthermore, it provides detailed
experimental protocols for the determination of its properties and for conducting key chemical
transformations in a laboratory setting. Safety, handling, and storage procedures are also
detailed to ensure safe laboratory practice.

Physical Properties of 2,3-Butanediol

2,3-Butanediol, also known as 2,3-butylene glycol, is an organic compound with the chemical
formula C4H100:2. It is a colorless, odorless, and viscous liquid that is miscible with water.[1]
The presence of two stereogenic centers at positions 2 and 3 gives rise to three stereoisomers:
a pair of enantiomers, (2R,3R)-(-)-2,3-Butanediol and (2S,3S)-(+)-2,3-Butanediol, and an
achiral meso compound, (2R,3S)-2,3-Butanediol.[2] The physical properties of these
stereoisomers can vary, which is a critical consideration in their application.

Summary of Physical Properties

The following tables summarize the key physical properties of the different forms of 2,3-
Butanediol.
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Table 1: General Physical Properties of 2,3-Butanediol (Mixture of Isomers)

Property

Value

Molecular Formula

CaH1002

Molar Mass 90.12 g/mol [3]

Appearance Colorless, viscous liquid or crystalline solid[4]
Odor Odorless[4]

Taste Sweet[4]

Boiling Point 177-184 °C[1][5]

Melting Point 19-25 °CJ3][4][6]

Density ~0.987 - 1.045 g/cm3 at 20 °C[1][4]

Refractive Index (n_D)

~1.432 - 1.438 at 20 °C[5][7]

Flash Point

85 °C (185 °F)[4][5]

Autoignition Temperature

402 °C (756 °F)[1][3]

Vapor Pressure

<1 hPa at 20 °C[5]

log P (Octanol/Water Partition Coefficient)

-0.92[3][4]

Table 2: Physical Properties of 2,3-Butanediol Stereoisomers

(2R,3R)-(-)-2,3-

(2S,3S)-(+)-2,3- meso-(2R,35)-2,3-

Property ) . .
Butanediol Butanediol Butanediol

CAS Number 24347-58-8[1][3] 19132-06-0[3] 5341-95-7[1][3]

Boiling Point (°C) ~181[2] ~181 ~182

Specific Rotation
-13.2° +13.2° 0°

([o]*>_D)

Solubility
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2,3-Butanediol is miscible with water and soluble in a variety of organic solvents, including
alcohols, ketones, and ethers.[3] Its hydrophilic nature is attributed to the presence of two
hydroxyl groups that can form hydrogen bonds.

Table 3: Solubility of 2,3-Butanediol

Solvent Solubility
Water Miscible[1][3]
Ethanol Soluble[3]
Diethyl Ether Soluble[3]
Acetone Soluble
Chloroform Soluble[5]
Methanol Soluble[5]

Chemical Properties and Reactions

As a vicinal diol, 2,3-Butanediol exhibits reactivity characteristic of alcohols, with the two
hydroxyl groups influencing its chemical behavior. Key reactions include oxidation, dehydration,
and esterification.

Oxidation

The oxidation of 2,3-Butanediol can yield different products depending on the oxidizing agent
and reaction conditions. Mild oxidation typically produces acetoin (3-hydroxy-2-butanone),
which can be further oxidized to diacetyl (2,3-butanedione).

2 3-Butanediol Mild Oxidation »| Acetoin Further Oxidation > Diacetyl

Click to download full resolution via product page

Figure 1: Oxidation pathway of 2,3-Butanediol.
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Dehydration

Acid-catalyzed dehydration of 2,3-Butanediol is a significant reaction that primarily yields
methyl ethyl ketone (MEK) through a pinacol rearrangement.[3] Under certain conditions, it can
also be dehydrated to produce 1,3-butadiene, a valuable monomer for synthetic rubber.[3]

Dehydration of 2,3-Butanediol

2,3-Butanediol

Pinacol Rearrangement Specific Catalysts
(Acid Catalyst) (e.g., Thorium Oxide)
Methyl Ethyl Ketone (MEK) 1,3-Butadiene

Click to download full resolution via product page

Figure 2: Dehydration pathways of 2,3-Butanediol.

Esterification

Like other alcohols, 2,3-Butanediol can undergo esterification with carboxylic acids or their
derivatives in the presence of an acid catalyst to form the corresponding mono- or di-esters.

Reactants

+ Carboxylic Acid Products
2,3-Butanediol (H+ catalyst)

/ Ester Water

Carboxylic Acid

Click to download full resolution via product page
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Figure 3: General esterification reaction of 2,3-Butanediol.

Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties
and for performing common chemical reactions with 2,3-Butanediol in a laboratory setting.

Determination of Physical Properties

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,3-Butanediol: A Comprehensive Technical Guide for
Laboratory Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056796#physical-and-chemical-properties-of-2-3-
butanediol-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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